Cas no 21486-48-6 (2-Bromo-N-phenylbutanamide)
2-Bromo-N-phenylbutanamide structure
Product Name:2-Bromo-N-phenylbutanamide
CAS No:21486-48-6
MF:C10H12BrNO
MW:242.11238193512
CID:249789
PubChem ID:16471741
Update Time:2025-04-19
2-Bromo-N-phenylbutanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-N-phenylbutanamide
- Butanamide,2-bromo-N-phenyl-
- LS-02694
- AKOS000100077
- DTXSID00586117
- CHEMBRDG-BB 9071743
- AKOS016345545
- F78075
- {[4-(TRIFLUOROMETHYL)PYRIDIN-3-YL]THIO}ACETICACID
- MFCD00297039
- BB 0217180
- FT-0679317
- 21486-48-6
-
- MDL： MFCD00297039
- Inchi： 1S/C10H12BrNO/c1-2-9(11)10(13)12-8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,12,13)
- InChI Key： LPYHYCASMUNJLQ-UHFFFAOYSA-N
- SMILES： BrC(C(NC1C=CC=CC=1)=O)CC
Computed Properties
- Exact Mass: 241.01000
- Monoisotopic Mass: 241.01023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 29.1Ų
Experimental Properties
- PSA: 29.10000
- LogP: 2.87160
2-Bromo-N-phenylbutanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110278-5g |
2-Bromo-N-phenylbutanamide |
21486-48-6 | 95% | 5g |
$537.66 | 2023-09-02 | |
| Fluorochem | 039003-1g |
2-Bromo-N-phenylbutanamide |
21486-48-6 | 95% | 1g |
￡58.00 | 2022-03-01 | |
| TRC | B606868-10mg |
2-Bromo-N-phenylbutanamide |
21486-48-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B606868-50mg |
2-Bromo-N-phenylbutanamide |
21486-48-6 | 50mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B606868-100mg |
2-Bromo-N-phenylbutanamide |
21486-48-6 | 100mg |
$ 80.00 | 2022-06-07 | ||
| 1PlusChem | 1P003H99-25g |
2-Bromo-N-phenylbutanamide |
21486-48-6 | 98% | 25g |
$841.00 | 2025-02-19 | |
| 1PlusChem | 1P003H99-1g |
2-Bromo-N-phenylbutanamide |
21486-48-6 | 98% | 1g |
$67.00 | 2025-02-19 | |
| 1PlusChem | 1P003H99-5g |
2-Bromo-N-phenylbutanamide |
21486-48-6 | 98% | 5g |
$217.00 | 2025-02-19 | |
| A2B Chem LLC | AB61533-250mg |
2-Bromo-n-phenylbutanamide |
21486-48-6 | 95% | 250mg |
$43.00 | 2024-04-20 | |
| A2B Chem LLC | AB61533-5g |
2-Bromo-n-phenylbutanamide |
21486-48-6 | >95% | 5g |
$620.00 | 2024-04-20 |
2-Bromo-N-phenylbutanamide Related Literature
-
Francesca Olimpieri,Maria Cristina Bellucci,Tommaso Marcelli,Alessandro Volonterio Org. Biomol. Chem. 2012 10 9538
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